N-(4-fluorophenyl)-2-((4-(2-((2-methylbenzo[d]thiazol-5-yl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide
• InChI: InChI=1S/C21H17FN4O2S3/c1-12-23-17-8-15(6-7-18(17)31-12)25-19(27)9-16-10-29-21(26-16)30-11-20(28)24-14-4-2-13(22)3-5-14/h2-8,10H,9,11H2,1H3,(H,24,28)(H,25,27)
• InChI Key: CNVLCZNIAUEKBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)CC3=CSC(=N3)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C21H17FN4O2S3
• Molecular Weight: 472.6 g/mol

Description

N-(4-fluorophenyl)-2-((4-(2-((2-methylbenzo[d]thiazol-5-yl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H17FN4O2S3 and its molecular weight is 472.57. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Novel Compounds :

  • A study by K. Sunder and Jayapal Maleraju (2013) discusses the synthesis of derivatives related to N-(4-fluorophenyl) acetamide compounds, emphasizing their potential for anti-inflammatory activity.
  • Another research by L. Wise et al. (1987) details the synthesis of compounds with a similar structure, investigating their potential as antipsychotic agents.

• Antitumor and Anticancer Properties :

  • A study by L. Yurttaş et al. (2015) focuses on N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, demonstrating considerable anticancer activity against specific cancer cell lines.
  • Similarly, Sraa Abu-Melha (2021) discusses the synthesis and anticancer screening of imidazothiadiazole analogs, indicating significant cytotoxic results against breast cancer.

• Antibacterial and Antimicrobial Activities :

  • Research by Hui Lu et al. (2020) explores N-phenylacetamide derivatives containing 4-arylthiazole moieties, demonstrating promising antibacterial activities.
  • Another study by B. Çavușoğlu et al. (2018) synthesizes triazole-oxadiazole compounds with potent antifungal activities against Candida species.

• Pharmacokinetics and Metabolic Studies :

  • The work by W. R. Christenson et al. (1996) discusses the metabolic effects of an acetanilide-type compound, including its impact on hepatic metabolism and thyroid hormone levels.

• Synthesis of Heterocyclic Derivatives :

  • Studies like those by B. A. Baviskar et al. (2013) focus on synthesizing new derivatives of thiazole and evaluating their antimicrobial properties.